2-[(3-bromobenzyl)thio]-N-isopropylacetamide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C12H16BrNOS/c1-9(2)14-12(15)8-16-7-10-4-3-5-11(13)6-10/h3-6,9H,7-8H2,1-2H3,(H,14,15)
• InChI Key: WOSGCNYQSZGALL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSCC1=CC(=CC=C1)Br
• Molecular Formula: C12H16BrNOS
• Molecular Weight: 302.23 g/mol

Description

Synthesis Analysis

Research on compounds closely related to 2-[(3-bromobenzyl)thio]-N-isopropylacetamide, such as bromobenzylacetamide derivatives and their reactions with various amines and nucleophiles, demonstrates methods of synthesizing complex benzylamine derivatives through palladium-catalysed direct arylation and other reactions, indicating a versatile approach to synthesizing related compounds (Laidaoui et al., 2010).

Molecular Structure Analysis

Structural analysis of similar compounds, such as 1,1-dibenzyl-3-(2-bromobenzoyl)thiourea, shows acentric crystalline packing due to intermolecular H-bonding, which forms self-assembly of 1D helical motifs. These findings suggest that the molecular structure of compounds with bromobenzyl components can significantly influence their physical properties and potential applications (Mark-Lee et al., 2018).

Chemical Reactions and Properties

The reactivity of bromobenzylacetamide derivatives with various nucleophiles and the formation of unexpected products through aromatic nucleophilic substitution with rearrangement highlight the complex chemical behavior of these compounds. Such reactions can lead to novel structures with potential biological activity (Guerrera et al., 1995).

Physical Properties Analysis

The investigation into benzoylthiourea derivatives like 1,1-dibenzyl-3-(2-bromobenzoyl)thiourea reveals their optical properties, including transparency throughout the visible and near-infrared region, which is crucial for nonlinear optical applications. This suggests that the physical properties of such compounds can be tailored for specific technological uses (Mark-Lee et al., 2018).

Chemical Properties Analysis

The synthesis and characterization of novel bromobenzyl-triazol derivatives and their antimicrobial activity demonstrate the potential biological relevance of bromobenzyl-containing compounds. Such studies show that by modifying the chemical structure, compounds can exhibit significant antimicrobial properties (Kaneria et al., 2016).